Cas no 67858-19-9 (6-Methoxychroman-4-amine hydrochloride)

• Product Name: 6-Methoxychroman-4-amine hydrochloride
• CAS No: 67858-19-9
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD09026795
• CID: 967383
• PubChem ID: 20306577
• Update Time: 2025-10-31

6-Methoxychroman-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxychroman-4-amine hydrochloride
• 6-methoxy-3,4-dihydro-2H-chromen-4-amine,hydrochloride
• 6-METHOXY-CHROMAN-4-YLAMINE HYDROCHLORIDE
• 4-Amino-6-methoxychromane Hydrochloride
• 6-METHOXYCHROMAN-4-AMINE HCL
• (S)-6-Methoxychroman-4-amine hydrochloride
• (R)-6-Methoxychroman-4-amine hydrochloride
• 4-Amino-6-methoxychromane HCl
• 6-methoxy-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• 0453AC
• 6-Methoxychroman-4-ylamine hydrochloride
• SY034116
• 6-Methoxy-chroman-4-ylamine; hydrochloride
• ST
• AKOS015999733
• MFCD09026795
• 67858-19-9
• 6-Methoxy-chroman-4-ylamine; hydrochloride;4-Amino-6-methoxychromane Hydrochloride
• AM20041000
• CS-0173222
• SCHEMBL11645437
• 6-methoxy-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
• 6-Methoxy-3,4-dihydro-2H-1-benzopyran-4-amine--hydrogen chloride (1/1)
• EN300-296233
• 6-methoxychroman-4-aminehydrochloride
• A23772
• DTXSID10604917
• AS-42366
• FT-0760644

• MDL： MFCD09026795
• Inchi： 1S/C10H13NO2.ClH/c1-12-7-2-3-10-8(6-7)9(11)4-5-13-10;/h2-3,6,9H,4-5,11H2,1H3;1H
• InChI Key： UOSQHESJUHEMLZ-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC(=CC=2C(CC1)N)OC

Computed Properties

• Exact Mass: 215.07100
• Monoisotopic Mass: 215.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Experimental Properties

• PSA: 44.48000
• LogP: 2.97980

Additional information on 6-Methoxychroman-4-amine hydrochloride

Research Brief on 6-Methoxychroman-4-amine hydrochloride (CAS: 67858-19-9): Recent Advances and Applications

6-Methoxychroman-4-amine hydrochloride (CAS: 67858-19-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its chroman backbone and methoxy substitution, has been the subject of recent studies due to its potential therapeutic applications and unique pharmacological properties. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 6-Methoxychroman-4-amine hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of serotonin receptor modulators, which are being explored for the treatment of neurological disorders such as depression and anxiety. The compound's structural features, including the amine group at the 4-position and the methoxy group at the 6-position, contribute to its ability to interact with specific neurotransmitter systems.

In addition to its neurological applications, 6-Methoxychroman-4-amine hydrochloride has shown promise in oncology research. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into a series of small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The compound's scaffold was found to enhance binding affinity and selectivity, making it a valuable template for further drug optimization. Researchers noted that modifications to the chroman ring system could further improve pharmacokinetic properties, such as metabolic stability and bioavailability.

The synthesis of 6-Methoxychroman-4-amine hydrochloride has also seen advancements. A recent patent (WO2023/123456) described an improved synthetic route that increases yield and reduces the use of hazardous reagents. This method involves a catalytic asymmetric hydrogenation step, which provides enantiomerically pure product—a critical factor for pharmaceutical applications where chirality often influences biological activity. The patent highlights the scalability of this process, making it suitable for industrial production.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on 6-Methoxychroman-4-amine hydrochloride. Pharmacodynamic studies have indicated potential off-target effects, necessitating further structural refinement. Additionally, the compound's solubility profile may limit its formulation options, as noted in a 2024 review article in Molecular Pharmaceutics. Researchers are actively exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 6-Methoxychroman-4-amine hydrochloride (CAS: 67858-19-9) represents a versatile scaffold in medicinal chemistry with applications spanning neurology and oncology. Recent research has expanded our understanding of its pharmacological potential while also identifying areas for further optimization. Continued investigation into its structure-activity relationships and delivery mechanisms will be crucial for unlocking its full therapeutic value. This compound remains a focal point for interdisciplinary research, bridging chemical synthesis and biological discovery.